molecular formula C8H11ClN2O B6180274 1-(pyridin-4-yl)azetidin-3-ol hydrochloride CAS No. 2613387-61-2

1-(pyridin-4-yl)azetidin-3-ol hydrochloride

Cat. No.: B6180274
CAS No.: 2613387-61-2
M. Wt: 186.6
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Description

1-(pyridin-4-yl)azetidin-3-ol hydrochloride is a chemical compound with the molecular formula C10H13ClN2O.

Preparation Methods

The synthesis of 1-(pyridin-4-yl)azetidin-3-ol hydrochloride typically involves the aza-Michael addition of NH-heterocycles with methyl 2-(azetidin-3-ylidene)acetates. This reaction is catalyzed by DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) and proceeds through a Horner–Wadsworth–Emmons reaction

Chemical Reactions Analysis

1-(pyridin-4-yl)azetidin-3-ol hydrochloride undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophilic substitution reactions are possible, where the hydroxyl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(pyridin-4-yl)azetidin-3-ol hydrochloride has a wide range of scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Researchers are investigating its potential as a pharmaceutical intermediate in the development of new drugs.

    Industry: It is used in the development of new materials with specific properties for industrial applications.

Mechanism of Action

The mechanism of action of 1-(pyridin-4-yl)azetidin-3-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of certain enzymes or receptors. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interact with proteins involved in cell signaling and metabolic pathways .

Comparison with Similar Compounds

1-(pyridin-4-yl)azetidin-3-ol hydrochloride can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific structural features and the resulting chemical and biological properties that make it suitable for various research and industrial applications.

Properties

CAS No.

2613387-61-2

Molecular Formula

C8H11ClN2O

Molecular Weight

186.6

Purity

0

Origin of Product

United States

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